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Compound of Interest

Compound Name: Gaboxadol hydrochloride

Cat. No.: B122055 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the intraperitoneal (IP)

administration of Gaboxadol (also known as THIP) in mice, including its mechanism of action,

dosage guidelines derived from published research, and a detailed experimental protocol.

Introduction
Gaboxadol is a potent and selective agonist of the γ-aminobutyric acid type A (GABAA)

receptor.[1] It preferentially acts on extrasynaptic δ subunit-containing GABAA receptors, which

mediate tonic inhibition, a continuous and steady inhibitory conductance that regulates

neuronal excitability.[1][2][3] Unlike benzodiazepines, which are positive allosteric modulators

of GABAA receptors, Gaboxadol directly binds to the same site as GABA.[1] This unique

mechanism of action has made it a valuable tool in neuroscience research to probe the

function of extrasynaptic GABAergic signaling in various physiological and pathological states,

including sleep, anxiety, and neurodevelopmental disorders.[2][4]

Mechanism of Action
Gaboxadol acts as a direct agonist at the GABA binding site on GABAA receptors.[5] Its high

affinity for extrasynaptic α4βδ and α6βδ subunit-containing GABAA receptors allows it to

enhance tonic inhibition in brain regions where these receptors are expressed, such as the

thalamus and dentate gyrus.[2][3] This potentiation of tonic inhibition leads to a general
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dampening of neuronal excitability, which underlies its sedative, hypnotic, and analgesic

effects.[1][3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b122055?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

